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Compound of Interest

Compound Name: L162389

Cat. No.: B15572658

Creating detailed application notes and protocols for the chemical probe L162389 is not
possible at this time as public scientific literature does not identify a specific, unique protein
target for a compound with this identifier.

Initial research indicates that "L162389" is not a widely recognized chemical probe with a
single, well-defined protein target. Searches for this identifier do not yield a specific
biomolecule that it is designed to interact with. One study references a class of hydrazone
compounds with antitumor properties that inhibit multiple enzymes involved in DNA and RNA
synthesis, such as PRPP-amido transferase, IMP dehydrogenase, and dihydrofolate reductase,
and may also interact directly with DNA.[1] However, L162389 is not explicitly named as a
selective probe for any single one of these proteins.

Due to this lack of a specific protein target, the development of detailed application notes,
experimental protocols, data tables, and signaling pathway diagrams as requested cannot be
accurately completed. The core requirement of a defined protein target is necessary to provide
meaningful and valid scientific protocols.

For a comprehensive response to be generated, a more specific chemical probe with a known
protein target or a clearly identified protein of interest is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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